3-Sulfanyl-2-(sulfanylmethyl)propanoate

• Molecular Formula: C4H7O2S2-
• Molecular Weight: 151.2 g/mol
• IUPAC Name: 3-sulfanyl-2-(sulfanylmethyl)propanoate
• InChI: InChI=1S/C4H8O2S2/c5-4(6)3(1-7)2-8/h3,7-8H,1-2H2,(H,5,6)/p-1
• InChI Key: KRHAHEQEKNJCSD-UHFFFAOYSA-M
• Canonical SMILES: C(C(CS)C(=O)[O-])S

Description

This compound features two sulfanyl (-SH) groups: one at the third carbon and a sulfanylmethyl (-CH₂SH) group at the second carbon of the propanoate backbone. Such a configuration likely imparts unique reactivity, solubility, and biological activity compared to mono-sulfanyl or methylthio-substituted analogs. Applications may span pharmaceuticals, agrochemicals, or flavor chemistry, though specific data requires extrapolation from related compounds .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural differences and properties of sulfanylpropanoate derivatives:

Compound Name	Substituents/Modifications	Key Properties/Applications	Safety/Stability	Reference ID
Ethyl 3-(methylthio)propanoate	Methylthio (-SCH₃) at C3	Pineapple aroma contributor; volatile flavor compound	Stable under refrigeration; low oral toxicity
3-(1H-Indol-3-yl)-2-(trimethylazaniumyl)propanoate	Indole and trimethylazanium groups at C2/C3	Inhibits VISTA protein (anticancer target); stable binding via hydrophobic/hydrophilic interactions	Requires experimental toxicity validation
3-(2-Aminoethylsulfanyl)-2-methylpropanoic acid	Aminoethylsulfanyl (-SCH₂CH₂NH₂) at C3; methyl at C2	Laboratory chemical; used in synthesis	Oral toxicity (Category 4), skin/eye irritation (Category 2)
Methyl 3-[(6-nitro-4-oxo-3-phenylquinazolin-2-yl)sulfanyl]propanoate	Quinazolinone-sulfanyl complex at C3	Crystalline solid; potential medicinal applications (e.g., kinase inhibition)	High stability in DMF; limited safety data
Ethyl propanoate derivatives (e.g., Dabigatran intermediates)	Pyridinyl/benzimidazole groups at C3	Pharmaceutical intermediates (anticoagulants)	Requires controlled synthesis conditions

Key Findings

Reactivity and Stability: The dual sulfanyl groups in 3-Sulfanyl-2-(sulfanylmethyl)propanoate may enhance nucleophilic reactivity compared to mono-sulfanyl analogs like ethyl 3-(methylthio)propanoate, which is stabilized by the methylthio group .

Pharmaceuticals: Indole- and quinazolinone-containing analogs demonstrate stable protein binding, suggesting that the target compound’s sulfanyl groups might interact with cysteine-rich biological targets .

Safety Profiles: Sulfanylpropanoates with aminoethyl groups (e.g., 3-(2-Aminoethylsulfanyl)-2-methylpropanoic acid) exhibit higher toxicity (oral LD₅₀ > 300 mg/kg) compared to methylthio derivatives, likely due to reactive thiols .

Physicochemical Properties: Solubility in polar solvents (e.g., methanol, DMF) is common among sulfanylpropanoates, but steric hindrance from bulky substituents (e.g., quinazolinone) reduces aqueous solubility .